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Compound of Interest

Compound Name: 1,3-Propanesultam

Cat. No.: B3024153

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the thermal stability and
decomposition of 1,3-propanesultam based on available safety data and general chemical
principles. However, specific experimental data from thermogravimetric analysis (TGA) and
differential scanning calorimetry (DSC) for 1,3-propanesultam is not readily available in the
reviewed public literature. The presented tables are templates for expected data, and the
decomposition pathway is a theoretical proposition.

Introduction

1,3-Propanesultam, a cyclic sulfonate ester, is a versatile chemical intermediate utilized in
various industrial applications, including the synthesis of surfactants, dyes, and
pharmaceuticals. Its chemical structure, containing a strained four-membered ring, suggests
potential thermal instability. Understanding the thermal properties of 1,3-propanesultam is
crucial for ensuring safe handling, storage, and processing, particularly in drug development
where thermal stress can occur during manufacturing and formulation. This guide summarizes
the known information and provides a framework for the systematic evaluation of its thermal
stability and decomposition profile.

Physicochemical Properties

A summary of the key physicochemical properties of 1,3-propanesultam is provided in the
table below.
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Property Value Reference
CAS Number 1120-71-4 N/A
Molecular Formula C3HeOs3S N/A
Molecular Weight 122.14 g/mol N/A
Melting Point 30-33 °C N/A
Boiling Point 180 °C at 30 mmHg N/A
Appearance WTZe to off-white crystalline N/A
soli

Thermal Stability Analysis

The thermal stability of a compound is typically investigated using thermogravimetric analysis
(TGA) and differential scanning calorimetry (DSC). While specific experimental data for 1,3-
propanesultam is not available in the literature reviewed, this section outlines the expected
data and provides standardized protocols for its determination.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. This analysis provides information on the onset of decomposition, the temperature
ranges of decomposition events, and the mass of non-volatile residue.

Expected TGA Data for 1,3-Propanesultam

The following table is a template for presenting TGA data. The values are placeholders and
would need to be determined experimentally.
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Parameter Nitrogen Atmosphere Air Atmosphere
Sample Mass (mg) e.g., 50+0.1 e.g.,50x0.1
Heating Rate (°C/min) e.g., 10 e.g., 10

Onset Decomposition Temp.
(T_onset, °C)

To be determined

To be determined

Temperature at 5% Mass Loss
(T_5%, °C)

To be determined

To be determined

Temperature at 50% Mass
Loss (T_50%, °C)

To be determined

To be determined

Final Residue at 600°C (%)

To be determined

To be determined

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a

constant temperature. It provides information on melting, crystallization, and decomposition

events, including their temperatures and associated enthalpy changes.

Expected DSC Data for 1,3-Propanesultam

The following table is a template for presenting DSC data. The values are placeholders and

would need to be determined experimentally.
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Parameter Value (Nitrogen Atmosphere)
Sample Mass (mg) e.g.,20+0.1

Heating Rate (°C/min) e.g., 10

Melting Onset Temperature (°C) e.g., ~30

Melting Peak Temperature (°C) To be determined

Enthalpy of Fusion (AH_fus, J/g) To be determined

Decomposition Onset Temperature (°C) To be determined

Decomposition Peak Temperature (°C) To be determined

Enthalpy of Decomposition (AH_decomp, J/g) To be determined

Experimental Protocols

The following are detailed, generalized methodologies for conducting TGA and DSC analyses

on a solid organic compound like 1,3-propanesultam.

Thermogravimetric Analysis (TGA) Protocol

Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to
the manufacturer's specifications.

Sample Preparation: Accurately weigh 5-10 mg of 1,3-propanesultam into a clean, tared
TGA pan (e.g., alumina or platinum).

Instrument Setup:
o Place the sample pan in the TGA furnace.

o Purge the furnace with the desired gas (e.g., high-purity nitrogen or air) at a constant flow
rate (e.g., 50 mL/min) for at least 30 minutes to ensure an inert or oxidative atmosphere.

Thermal Program:

o Equilibrate the sample at a starting temperature of 25 °C.
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o Heat the sample from 25 °C to a final temperature of 600 °C at a constant heating rate of
10 °C/min.

o Data Analysis: Record the mass loss as a function of temperature. Determine the onset
decomposition temperature (the temperature at which significant mass loss begins) and
other relevant temperature points (e.g., T_5%, T_50%).

Differential Scanning Calorimetry (DSC) Protocol

 Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using
certified reference materials (e.g., indium).

o Sample Preparation: Accurately weigh 2-5 mg of 1,3-propanesultam into a hermetically
sealed aluminum pan. Prepare an empty, sealed aluminum pan as a reference.

e Instrument Setup:

o Place the sample and reference pans in the DSC cell.

o Purge the cell with high-purity nitrogen at a constant flow rate (e.g., 20 mL/min).
e Thermal Program:

o Equilibrate the sample at 0 °C.

o Heat the sample from 0 °C to 400 °C at a constant heating rate of 10 °C/min.

o Data Analysis: Record the heat flow as a function of temperature. Determine the
temperatures and enthalpies of any observed thermal events, such as melting and
decomposition.

Decomposition Pathway

Upon heating, 1,3-propanesultam is expected to undergo thermal decomposition. Safety data
sheets indicate that toxic fumes of sulfur oxides (SOx) and carbon monoxide (CO) are emitted
upon decomposition[1]. Based on the principles of organic chemistry, a plausible thermal
decomposition pathway for 1,3-propanesultam is proposed to proceed via the cleavage of the
C-O and S-N bonds.
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The following diagram illustrates a hypothetical thermal decomposition pathway.
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Thermal Decomposition of 1,3-Propanesultam
1,3-Propanesultam
(CsHe0s3S)

Heat (A)

(Diradical Intermediate)

Propene
(CsHe)

Oxidation (if Oz present)

Sulfur Trioxide
(S03)

High Temp.

Further Decomposition Products L .
( (CO, H:0, etc.) ) (Sulfur Dioxide (SOz) + Oxygen Radical (O))
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Thermal Stability Evaluation Workflow

Procure/Synthesize
1,3-Propanesultam

Confirm Purity
(e.g., NMR, HPLC)

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC)

(Inert & Oxidative Atmospheres) (Determine Melting & Decomposition)

Evolved Gas Analysis Kinetic Analysis
(TGA-MS or TGA-FTIR) (e.g., Isothermal TGA)

Comprehensive Report on
Thermal Stability & Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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